Cas no 882562-55-2 (Acetamide,N-[2-(4-amino-1-piperidinyl)ethyl]-)

• Product Name: Acetamide,N-[2-(4-amino-1-piperidinyl)ethyl]-
• CAS No: 882562-55-2
• MF: C₉H₁₉N₃O
• MW: 185.266661882401
• CID: 710335
• PubChem ID: 43556797
• Update Time: 2025-05-24

Acetamide,N-[2-(4-amino-1-piperidinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[2-(4-amino-1-piperidinyl)ethyl]-
• N-[2-(4-aminopiperidin-1-yl)ethyl]acetamide
• SCHEMBL6039578
• ACETAMIDE,N-[2-(4-AMINO-PIPERIDIN-1-YL)ETHYL]-
• 882562-55-2
• Acetamide, N-[2-(4-amino-1-piperidinyl)ethyl]-
• EN300-694856

• Inchi： 1S/C9H19N3O/c1-8(13)11-4-7-12-5-2-9(10)3-6-12/h9H,2-7,10H2,1H3,(H,11,13)
• InChI Key： DOVFYSIRDMCZAT-UHFFFAOYSA-N
• SMILES： O=C(C)NCCN1CCC(CC1)N

Computed Properties

• Exact Mass: 185.153
• Monoisotopic Mass: 185.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.4A^2
• XLogP3: -0.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on Acetamide,N-[2-(4-amino-1-piperidinyl)ethyl]-

Acetamide, N-[2-(4-amino-1-piperidinyl)ethyl]- (CAS No. 882562-55-2): A Comprehensive Overview

Acetamide, N-[2-(4-amino-1-piperidinyl)ethyl]-, identified by its CAS number 882562-55-2, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This molecule, characterized by its unique structural and chemical properties, has garnered attention due to its potential applications in medicinal chemistry and biopharmaceutical research. The introduction of this compound into various chemical syntheses and biological assays has opened new avenues for exploring its pharmacological effects and therapeutic implications.

The molecular structure of Acetamide, N-[2-(4-amino-1-piperidinyl)ethyl]- consists of an acetamide moiety linked to a piperidine ring via an ethyl chain. This configuration imparts distinct physicochemical properties that make it a versatile intermediate in the synthesis of more complex molecules. The presence of both amino and amide functional groups provides multiple sites for chemical modification, enabling the development of derivatives with tailored biological activities.

In recent years, the study of piperidine derivatives has seen considerable growth due to their role as key scaffolds in the design of bioactive compounds. The incorporation of piperidine into drug candidates has been associated with improved pharmacokinetic profiles and enhanced binding affinity to biological targets. Specifically, N-[2-(4-amino-1-piperidinyl)ethyl]-acetamide has been investigated for its potential as a precursor in the synthesis of small-molecule inhibitors targeting various disease pathways.

One of the most compelling aspects of this compound is its utility in the development of novel therapeutic agents. Researchers have leveraged its structural features to create molecules with anti-inflammatory, anticancer, and antimicrobial properties. For instance, studies have demonstrated that derivatives of Acetamide, N-[2-(4-amino-1-piperidinyl)ethyl]- can modulate enzyme activity and interfere with signal transduction pathways involved in disease progression.

The pharmacological investigation of this compound has been complemented by computational modeling and high-throughput screening techniques. These approaches have facilitated the identification of lead compounds with optimized pharmacological profiles. The ability to modify the ethyl chain and piperidine ring has allowed chemists to fine-tune key parameters such as solubility, metabolic stability, and target specificity.

Moreover, the synthesis of Acetamide, N-[2-(4-amino-1-piperidinyl)ethyl]- represents an advancement in synthetic methodologies within the pharmaceutical industry. The development of efficient synthetic routes has enabled large-scale production, making it more accessible for further research and commercial applications. This progress underscores the importance of interdisciplinary collaboration between organic chemists, medicinal chemists, and biochemists in advancing drug discovery efforts.

The biological activity of this compound has been explored through both in vitro and in vivo studies. In vitro assays have revealed promising interactions with target proteins, suggesting its potential as a lead compound for further optimization. Preclinical studies have provided insights into its safety profile and preliminary efficacy in animal models, paving the way for future clinical trials.

The integration of machine learning and artificial intelligence into drug discovery processes has further accelerated the investigation of compounds like N-[2-(4-amino-1-piperidinyl)ethyl]-acetamide. Predictive models have been developed to anticipate how structural modifications will affect biological activity, allowing researchers to design more effective derivatives with reduced experimental screening time.

In conclusion, Acetamide, N-[2-(4-amino-1-piperidinyl)ethyl]- (CAS No. 882562-55-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.